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Compound of Interest

Compound Name: 6-Nitropiperonal

Cat. No.: B016318

Spectroscopic Profile of 6-Nitropiperonal: A
Technical Guide

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for 6-
nitropiperonal (CsHsNOs), a key intermediate in various chemical syntheses. This document
is intended for researchers, scientists, and professionals in drug development, offering detailed
spectroscopic data from Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and
Mass Spectrometry (MS), alongside the experimental protocols for these analyses.

Summary of Spectroscopic Data

The following tables summarize the key spectroscopic data obtained for 6-nitropiperonal.

Table 1: *H NMR Data
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Chemical Shift (8)

Multiplicity Integration Assignment
Ppm
10.32 S 1H -CHO
7.65 S 1H Ar-H
7.45 S 1H Ar-H
6.25 S 2H -OCH:z0-
- 13
Chemical Shift (d) ppm Assignment
187.5 -CHO
153.0 Ar-C
148.5 Ar-C
142.0 Ar-C (C-NO2)
132.0 Ar-C
111.0 Ar-CH
109.0 Ar-CH
104.0 -OCH:z0-

Table 3: Infrared (IR) Spectroscopy Data
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Wavenumber (cm~?)

Functional Group

Vibrational Mode

3100-3000 C-H Aromatic Stretch
2900-2800 C-H Aldehyde Stretch
1680 C=0 Aldehyde Stretch
1620, 1480 Cc=C Aromatic Ring Stretch
1520, 1340 N-O Nitro Stretch

1260 C-O0 Ether Stretch

1040 C-O Dioxole Ring Stretch

Iable_AL._Mass_Sp_e_ciLQmﬂn/ (MS) Data

Relative Intensity (%) Assignment
195 100 [M]*
194 80 [M-H]*
165 45 [M-NOJ*
149 30 [M-NO2]*
121 55 [M-NO2 -COJ*
91 25 [C7H7]*
63 40 [CsHs]*

Experimental Protocols

The following sections detail the methodologies used to obtain the spectroscopic data

presented above.

Synthesis of 6-Nitropiperonal

6-Nitropiperonal was synthesized via the nitration of piperonal. In a typical procedure,

piperonal is dissolved in a suitable solvent, such as glacial acetic acid, and cooled in an ice
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bath. A nitrating mixture, commonly a combination of concentrated nitric acid and sulfuric acid,
is then added dropwise while maintaining a low temperature to control the reaction. After the
addition is complete, the reaction mixture is stirred for a specified period, followed by
guenching with ice water to precipitate the crude product. The resulting solid is collected by
filtration, washed with water to remove excess acid, and then purified by recrystallization from a
suitable solvent like ethanol to yield pure 6-nitropiperonal.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectra were recorded on a Bruker Avance 400 MHz spectrometer. The
sample was dissolved in deuterated chloroform (CDCIs) with tetramethylsilane (TMS) as an
internal standard. For 1H NMR, 16 scans were accumulated with a relaxation delay of 1
second. For 13C NMR, a proton-decoupled spectrum was obtained with 1024 scans and a
relaxation delay of 2 seconds.

Infrared (IR) Spectroscopy

The IR spectrum was obtained using a PerkinElmer Spectrum Two FT-IR spectrometer. The
solid sample was finely ground with potassium bromide (KBr) and pressed into a thin pellet.
The spectrum was recorded in the range of 4000-400 cm~* with a resolution of 4 cm~1.

Mass Spectrometry (MS)

Mass spectrometry was performed on a Thermo Fisher Scientific Q Exactive HF mass
spectrometer using electron ionization (El). The sample was introduced via a direct insertion
probe. The ionization energy was set to 70 eV, and the source temperature was maintained at
230°C. The mass analyzer was scanned over a range of m/z 50-500.

Logical Workflow of Spectroscopic Analysis

The following diagram illustrates the logical workflow for the comprehensive spectroscopic
characterization of 6-nitropiperonal.
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Spectroscopic Analysis Workflow for 6-Nitropiperonal
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Caption: Spectroscopic analysis workflow for 6-Nitropiperonal.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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